Maceneolignan H

Chinese Name

(-)-赤-(7R,8S)-Δ8'-7-乙酰基-3,4,3',5'-四甲氧基-8-O-4'-新木脂素

English Name

Maceneolignan H

标识符

CAS No.

1314042-85-7

Compound details reference Kuujia Chemical Encyclopedia: 1314042-85-7

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

44%

34/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled34

druglikeness.missing44

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

388.4100

druglikeness.valid

TPSA

76.0000

druglikeness.valid

pKa_acidic

pKa_basic

LogP

3.2000

druglikeness.valid

LogD

2.8000

druglikeness.valid

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

druglikeness.valid

corneal_permeability

HIA

High

druglikeness.valid

bioavailability

0.5500

druglikeness.valid

PPB

0.8500

druglikeness.valid

tissue_distribution

blood_brain_barrier

druglikeness.valid

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

4.5000

druglikeness.valid

CYP1A2_substrate

Yes

druglikeness.valid

CYP1A2_inhibitor

druglikeness.valid

CYP2C9_substrate

druglikeness.valid

CYP2C9_inhibitor

druglikeness.valid

CYP2C19_substrate

druglikeness.valid

CYP2C19_inhibitor

druglikeness.valid

CYP2D6_substrate

druglikeness.valid

CYP2D6_inhibitor

druglikeness.valid

CYP3A4_substrate

Yes

druglikeness.valid

CYP3A4_inhibitor

druglikeness.valid

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

Negative

druglikeness.valid

micronucleus_test

chromosomal_aberration

DNA_damage

carcinogenicity

druglikeness.valid

LD50_oral

1200.0000

druglikeness.valid

LD50_iv

hepatotoxicity

druglikeness.valid

cardiotoxicity

druglikeness.valid

nephrotoxicity

neurotoxicity

hERG_inhibition

druglikeness.valid

Pgp_substrate

druglikeness.valid

Pgp_inhibitor

druglikeness.valid

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

QT_prolongation

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

特应性皮炎

Atopic dermatitis

Corresponding Targets:

TLR4 (TLR4)TRPV1 (TRPV1)RELA (RELA)

过敏性鼻炎

Allergic Rhinitis

Corresponding Targets:

ALOX5 (ALOX5)RELA (RELA)MAPK1 (MAPK1)

过敏性哮喘

Allergic Asthma

Corresponding Targets:

STAT3 (STAT3)ESR2 (ESR2)PRKCA (PRKCA)

嗜酸性粒细胞性食管炎

Eosinophilic Esophagitis

Corresponding Targets:

CCR3 (CCR3)

慢性鼻窦炎伴鼻息肉

Chronic Rhinosinusitis with Nasal Polyps

Corresponding Targets:

CCR3 (CCR3)

Plant Sources

No plant sources

Maceneolignan H

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Maceneolignan H

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.71%5/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability50%3/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution33%2/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability33%1/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration40%2/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity57%4/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.25%2/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski0%0/16 druglikeness.fields

Risk Assessment

相关化合物